N-cyclopropyl-4-(thiophen-3-yl)-N-(thiophen-3-ylmethyl)benzamide

• IUPAC Name: N-cyclopropyl-4-thiophen-3-yl-N-(thiophen-3-ylmethyl)benzamide
• InChI: InChI=1S/C19H17NOS2/c21-19(20(18-5-6-18)11-14-7-9-22-12-14)16-3-1-15(2-4-16)17-8-10-23-13-17/h1-4,7-10,12-13,18H,5-6,11H2
• InChI Key: JQIKLAYUDQUSFD-UHFFFAOYSA-N
• Canonical SMILES: C1CC1N(CC2=CSC=C2)C(=O)C3=CC=C(C=C3)C4=CSC=C4
• Molecular Formula: C19H17NOS2
• Molecular Weight: 339.5 g/mol

Description

N-cyclopropyl-4-(thiophen-3-yl)-N-(thiophen-3-ylmethyl)benzamide, also known as CTB, is a chemical compound that has been extensively studied for its potential applications in scientific research. CTB is a benzamide derivative that has shown promising results in various biochemical and physiological studies.

Scientific Research Applications

Crystal Structure Analysis

Research into similar chemical compounds, such as those containing thiophene units and benzamide structures, highlights their crystallization and structural analysis. For example, studies on the crystal structure of N-substituted benzamides and thiophene derivatives reveal intricate details about their crystalline forms and stabilization by hydrogen bonds and π-π interactions. These insights are crucial for understanding the chemical behavior and potential applications of N-cyclopropyl-4-(thiophen-3-yl)-N-(thiophen-3-ylmethyl)benzamide in various fields, including material science and pharmaceuticals (Kumar et al., 2016).

Electrophilic Intramolecular Cyclization

The electrophilic intramolecular cyclization of functional derivatives of unsaturated compounds, including those similar to the target compound, has been explored. This process can lead to the synthesis of novel heterocyclic compounds, which are valuable in the development of pharmaceuticals and agrochemicals. The research illustrates the potential of using such chemical transformations for creating complex molecular architectures (Danilyuk et al., 2016).

Antimicrobial Activity

Studies on compounds structurally related to this compound have shown promising antimicrobial activity. The synthesis and evaluation of novel Schiff base benzamides and their analogs demonstrate significant antimicrobial properties, suggesting potential applications in developing new antimicrobial agents (Karanth et al., 2018).

Anticancer Activity

Research into similar compounds indicates their potential as anticancer agents. For instance, the design, synthesis, and anticancer evaluation of certain benzamides have shown that these compounds can exhibit significant activity against various cancer cell lines. This suggests that this compound could also be investigated for its anticancer properties, contributing to the development of new therapeutic agents (Ravinaik et al., 2021).